Cas no 91215-26-8 (1-isopropyl-3-(pyridin-3-yl)-1H-pyrazol-5-amine)

• Product Name: 1-isopropyl-3-(pyridin-3-yl)-1H-pyrazol-5-amine
• CAS No: 91215-26-8
• MF: C₁₁H₁₄N₄
• MW: 202.255661487579
• CID: 2111852
• Update Time: 2025-05-22

1-isopropyl-3-(pyridin-3-yl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-isopropyl-3-(pyridin-3-yl)-1H-pyrazol-5-amine
• 1H-Pyrazol-5-amine, 1-(1-methylethyl)-3-(3-pyridinyl)-
• CID 89823942

• Inchi： 1S/C11H14N4/c1-8(2)15-11(12)6-10(14-15)9-4-3-5-13-7-9/h3-8H,12H2,1-2H3
• InChI Key： SWOOPLIGZPPGJO-UHFFFAOYSA-N
• SMILES： N1(C(=CC(C2C=NC=CC=2)=N1)N)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 207
• Topological Polar Surface Area: 56.7

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 394.0±32.0 °C(Predicted)
• pka: 3.59±0.12(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrazolylpyridines

Additional information on 1-isopropyl-3-(pyridin-3-yl)-1H-pyrazol-5-amine

1-isopropyl-3-(pyridin-3-yl)-1H-pyrazol-5-amine: A Comprehensive Overview

The compound 1-isopropyl-3-(pyridin-3-yl)-1H-pyrazol-5-amine, identified by the CAS number 91215-26-8, is a fascinating molecule with significant potential in various fields, particularly in pharmaceutical and chemical research. This compound belongs to the class of pyrazole derivatives, which have gained considerable attention due to their diverse biological activities and structural versatility. The molecule's structure incorporates a pyridine ring and an isopropyl group, which contribute to its unique properties and reactivity.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly in the development of antimicrobial agents, anti-inflammatory drugs, and cancer therapeutic agents. The integration of a pyridine moiety in the structure of 1-isopropyl-3-(pyridin-3-yl)-1H-pyrazol-5-amine further enhances its potential as a bioactive compound. Researchers have demonstrated that this compound exhibits significant antioxidant activity, making it a promising candidate for combating oxidative stress-related diseases.

The synthesis of 1-isopropyl-3-(pyridin-3-yl)-1H-pyrazol-5-amine involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and purification techniques. The choice of starting materials and reaction conditions plays a crucial role in achieving high yields and purity. Recent advancements in green chemistry have also enabled the development of more sustainable synthesis methods for this compound, reducing environmental impact while maintaining product quality.

In terms of pharmacological applications, 1-isopropyl-3-(pyridin-3-yl)-1H-pyrazol-5-amines has shown remarkable potential as a neuroprotective agent. Studies conducted on animal models have revealed its ability to mitigate neurodegenerative processes associated with conditions such as Alzheimer's disease and Parkinson's disease. The compound's ability to modulate key signaling pathways involved in neuronal protection has been extensively documented in recent research papers.

Beyond its pharmacological applications, 1-isopropyl-3-(pyridin-3-yil)-1H-pyrazol-s-amines has also found utility in the field of materials science. Its unique electronic properties make it a valuable component in the development of advanced materials such as conductive polymers and organic semiconductors. Researchers have explored its use in creating high-performance electronic devices, including sensors and transistors, due to its excellent charge transport characteristics.

The environmental impact of 1-isopropyl-s-(pyridin-s-snil)-sH-pyrazol-s-amines has also been a topic of interest among scientists. Studies have shown that the compound exhibits low toxicity towards aquatic organisms, making it suitable for use in environmentally friendly applications. However, further research is required to fully understand its long-term ecological effects and ensure its safe utilization.

In conclusion, 1-isopropyl-s-(pyridin-s-snil)-sH-pyrazol-s-amines (CAS No: s9s2s s-s6-s) is a versatile compound with immense potential across multiple disciplines. Its unique chemical structure, combined with its diverse biological and electronic properties, positions it as a key player in future scientific advancements. As research continues to uncover new applications and optimize its synthesis methods, this compound is poised to make significant contributions to both medicinal and materials science.